N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C27H25N3O3/c1-3-19-10-12-21(13-11-19)25(32)23-16-30(27-22(26(23)33)14-9-18(2)29-27)17-24(31)28-15-20-7-5-4-6-8-20/h4-14,16H,3,15,17H2,1-2H3,(H,28,31)
• InChI Key: VEEWOPQIJFFXHY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol
• CAS No.: 894887-65-1

Description

N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.515. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A study highlighted the facile synthesis of derivatives related to N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide. Researchers presented a base-promoted synthesis route for benzo[b][1,8]naphthyridin-2-(1H)-ones, showcasing efficient yields and mild conditions. This process emphasized the versatility of naphthyridine derivatives in organic synthesis, underlining the compound's role in facilitating the construction of complex molecular architectures (Nandini et al., 2014).

Applications in Sensing and Detection

Another application involves the development of fluorescent chemosensors . A novel compound based on naphthyridine and benzothiazole groups was synthesized, serving as a turn-on fluorescent chemosensor for Al^3+ and Fe^3+ ions. This research demonstrates the compound's potential in environmental monitoring and analytical chemistry, highlighting its sensitivity and selectivity towards specific metal ions (Yao et al., 2018).

Antibacterial Activity

Research into antibacterial agents has also been a focus. Derivatives of naphthyridinyl acetamide were synthesized and evaluated for their antibacterial properties. This study illustrates the compound's biomedical relevance, particularly in the development of new antimicrobial compounds with significant activity against various bacterial strains (Ramalingam et al., 2019).

Catalytic Applications

Moreover, the compound has been investigated for its catalytic properties . Research on multifaceted coordination of naphthyridine-functionalized N-heterocyclic carbene to various metals underscored the potential of such compounds in catalysis. This work opens avenues for using naphthyridine derivatives in transfer hydrogenation reactions and other catalytic processes, reflecting the compound's versatility in facilitating chemical transformations (Sinha et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to target various proteins and enzymes involved in cellular processes .

Mode of Action

It is known that similar compounds function as inhibitors by interacting with their targets and causing changes in their function .

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, leading to downstream effects such as inhibition of cell growth and induction of apoptosis .

Result of Action

Similar compounds have been found to induce changes at the molecular and cellular level, leading to effects such as cell cycle arrest and apoptosis .